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Cat. No.: B1678763
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Abstract
Picamilon (N-nicotinoyl-GABA) is a synthetic compound developed in the Soviet Union in

1969, created by combining niacin (vitamin B3) and gamma-aminobutyric acid (GABA).[1] This

guide provides a comprehensive overview of the neurochemical profile of Picamilon, focusing

on its mechanism of action, pharmacokinetics, and effects on neurotransmitter systems. It is

designed to be a technical resource, presenting available quantitative data, outlining

experimental methodologies from cited studies, and visualizing key pathways and processes.

The central hypothesis surrounding Picamilon is its function as a prodrug, capable of crossing

the blood-brain barrier to then be hydrolyzed into its constituent molecules, GABA and niacin.

[1][2] A recent in vitro study supports this, showing Picamilon itself to be inactive at a range of

biological targets, including GABA receptors.[3][4]

Mechanism of Action
The primary proposed mechanism of action for Picamilon is its role as a carrier molecule for

GABA across the blood-brain barrier (BBB).[1][2] GABA, the primary inhibitory neurotransmitter
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in the central nervous system, does not efficiently cross the BBB on its own. By chemically

bonding GABA with niacin, the resulting Picamilon molecule is thought to possess increased

lipophilicity, facilitating its transport into the brain.

Once in the central nervous system, it is hypothesized that Picamilon is hydrolyzed into GABA

and niacin.[1][2] These two molecules then exert their individual effects:

GABA: The released GABA is believed to interact with GABA-A and GABA-B receptors,

leading to neuronal hyperpolarization and a subsequent inhibitory effect on

neurotransmission. This is the basis for its purported anxiolytic and calming effects.[5]

Niacin: Niacin is a known vasodilator.[5] Its release in the cerebral vasculature is thought to

increase cerebral blood flow, potentially leading to enhanced oxygen and nutrient supply to

brain tissue.[5]

A 2023 in vitro study investigated the activity of Picamilon at 50 different biological targets,

including a range of neurotransmitter receptors and ion channels. The study found that

Picamilon itself exhibited weak or no binding to these targets at a concentration of 10 μM,

lending significant weight to the prodrug hypothesis.[3][4]
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Pharmacokinetic Profile
The pharmacokinetic properties of Picamilon have been primarily studied in animal models.

The data suggests rapid absorption and distribution.
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Parameter Value Species Administration Source

Bioavailability 50% - 88% Rat Oral [1][6]

Time to Max.

Concentration

(tmax)

0.23 h Mouse Oral

Elimination Half-

life (t1/2)
0.51 h Mouse Oral

Elimination Half-

life (t1/2)
1-2 hours General Oral [1]

Excretion Primarily Renal Animal Oral [1]

Effects on Neurotransmitter Systems and Cerebral
Blood Flow
The neurochemical effects of Picamilon are attributed to the actions of its metabolites, GABA

and niacin.

GABAergic System: By increasing the concentration of GABA in the brain, Picamilon is

thought to enhance inhibitory neurotransmission. This can lead to a reduction in neuronal

excitability, which is the basis for its potential anxiolytic, anticonvulsant, and sedative-like

effects without causing significant muscle relaxation or lethargy.[6]

Dopaminergic and Serotonergic Systems: Some sources suggest that Picamilon may help

to normalize the levels of serotonin and dopamine in the brain.[5]

Cerebral Blood Flow: The vasodilatory properties of niacin are reported to increase cerebral

blood flow. This may improve the oxygen and glucose supply to the brain, contributing to its

nootropic effects.[5] Russian studies have indicated that Picamilon can increase cerebral

blood flow and lower blood pressure.[6]

Experimental Protocols
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Detailed experimental protocols from the early Russian literature are not widely available in

English. However, based on abstracts and more recent studies on related compounds, we can

outline generalized methodologies.

In Vitro Receptor Binding Assay (Generalized)
A recent study provides a clear example of modern in vitro analysis for Picamilon.[3][4]

Objective: To determine the binding affinity of Picamilon to a panel of CNS receptors, ion

channels, and transporters.

Methodology:

Compound: Picamilon is dissolved in a suitable solvent to create a stock solution.

Target Preparation: Membranes from cells expressing the target receptors (e.g., GABA-A,

dopamine D1, serotonin 5-HT1A) are prepared.

Binding Assay: A radioligand specific to the target receptor is incubated with the prepared

membranes in the presence and absence of Picamilon at a specified concentration (e.g.,

10 µM).

Detection: The amount of radioligand binding is measured using scintillation counting or

other appropriate methods.

Analysis: The percentage of inhibition of radioligand binding by Picamilon is calculated to

determine its activity at the target site.

Results from Santillo & Sprando (2023): Picamilon showed weak to no activity at 50

different biological targets at a concentration of 10 µM.[3][4]
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In Vivo Studies of Neuroprotective and Nootropic Effects
(Generalized)
Studies on Picamilon and related compounds often employ animal models to assess their

effects on cognition and neuronal health.

Objective: To evaluate the effect of Picamilon on cognitive function and its potential to

protect against neurotoxicity.
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Animal Models: Rats or mice are commonly used.

Methodologies:

Behavioral Tests:

Morris Water Maze: To assess spatial learning and memory.

Elevated Plus Maze: To measure anxiety-like behavior.

Forced Swim Test: To screen for antidepressant-like effects.

Induction of Neurotoxicity: To study neuroprotective effects, a neurotoxin (e.g., glutamate,

beta-amyloid) can be administered to a control group.

Drug Administration: Picamilon is administered orally or via injection at various doses to

the treatment groups.

Biochemical Analysis: Post-mortem brain tissue analysis can be performed to measure

neurotransmitter levels (e.g., via HPLC), receptor density (e.g., via autoradiography), or

markers of oxidative stress.

Example from a Study on a Picamilon-Memantine Conjugate: A study investigating novel

memantine analogues, including one conjugated with Picamilon, assessed their ability to

improve cell viability against copper-induced and glutamate-induced neurotoxicity in cell

cultures (APPswe and SH-SY5Y cells, respectively).[7]

Signaling Pathways
As Picamilon's effects are believed to be mediated by GABA and niacin, understanding their

respective signaling pathways is crucial.

GABA-A Receptor Signaling
The GABA-A receptor is a ligand-gated ion channel.

Binding: GABA binds to the extracellular domain of the GABA-A receptor.
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Conformational Change: This binding induces a conformational change in the receptor.

Ion Channel Opening: The integral chloride ion (Cl-) channel opens.

Chloride Influx: Chloride ions flow into the neuron, down their electrochemical gradient.

Hyperpolarization: The influx of negatively charged chloride ions leads to hyperpolarization of

the neuronal membrane.

Inhibition: This hyperpolarization makes it more difficult for the neuron to reach the threshold

for firing an action potential, resulting in an inhibitory effect on neurotransmission.
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Clinical Data
Clinical research on Picamilon is predominantly from Russia and may not meet the rigorous

standards of clinical trials in other regions.

A study on patients with chronic cerebral ischemia reported that Picamilon treatment (200 mg

intravenously for 10 days, followed by 50 mg orally three times a day for 60 days) resulted in:

Significant improvement in cognitive function as measured by the Montreal Cognitive

Assessment (MoCA) scale.[8]

Normalization of sleep in a majority of patients.[8]

Improvement in neurological functions.[8]

Increased linear velocity of cerebral blood flow.[8]

Safety and Toxicology
There is a lack of extensive, publicly available safety and toxicology data for Picamilon in

English-language literature. Some sources report side effects at high doses, including

headache, dizziness, and nausea.[5] Due to its potential to lower blood pressure, caution is

advised for individuals with hypotension or those taking antihypertensive medications.[5]

Conclusion
The available evidence strongly suggests that Picamilon functions as a prodrug, delivering

GABA and niacin across the blood-brain barrier. Its neurochemical profile is therefore a

composite of the effects of these two molecules: the inhibitory neurotransmission of GABA and

the vasodilatory properties of niacin. While early research and clinical use in Russia suggest

potential therapeutic benefits for a range of neurological and cerebrovascular conditions, there

is a clear need for more rigorous, modern, and internationally accessible research to fully

elucidate its efficacy, safety, and mechanism of action. The lack of activity of the parent

molecule in recent in vitro screens underscores the importance of focusing future research on

the pharmacokinetics of its hydrolysis and the in vivo effects of its metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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